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Introduction

Carbophenothion is an organophosphate pesticide once used for the control of insects and
mites on a variety of agricultural crops.[1] Understanding its behavior in the environment is
critical for assessing its potential risks to non-target organisms and ecosystems. This technical
guide provides an in-depth overview of the environmental fate and transport of
Carbophenothion, compiling key data on its degradation, mobility, and bioaccumulation.
Detailed experimental protocols based on established guidelines are also provided to aid in the
design and interpretation of environmental fate studies.

Physicochemical Properties

The environmental behavior of a pesticide is largely governed by its physicochemical
properties. Carbophenothion is a colorless to yellow-brown liquid with a mild mercaptan-like
odor.[1] It is characterized by low water solubility and a high octanol-water partition coefficient
(Log Kow), indicating its lipophilic nature and a tendency to partition into organic matter.[1][2]
Its low vapor pressure suggests that volatilization from soil and water surfaces is not a
significant dissipation pathway.[1]

Table 1: Physicochemical Properties of Carbophenothion
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Property Value Reference
Molecular Formula C11H16CIO2PS3 [1]
Molecular Weight 342.85 g/mol [1]
Water Solubility Insoluble [1]

Vapor Pressure

3.0 x 107 mm Hg at 20°C

[1]

Octanol-Water Partition

Coefficient (Log Kow)

5.1

[1]

Henry's Law Constant

2.0 x 10=7 atm-m3/mol

(estimated)

Environmental Fate

The fate of Carbophenothion in the environment is determined by a combination of biotic and

abiotic degradation processes, as well as its mobility and potential for bioaccumulation.

Degradation

Degradation is a key process that reduces the concentration of Carbophenothion in the

environment. It can occur through biological (biodegradation) and non-biological (abiotic)

pathways.

Abiotic Degradation

o Hydrolysis: Carbophenothion is relatively stable to hydrolysis.[1] The rate of hydrolysis is

pH-dependent, with increased degradation under alkaline conditions.[3][4]

o Photolysis: Carbophenothion is not expected to be susceptible to direct photolysis in water

as it absorbs very little UV light above 290 nm.[2] However, in the atmosphere, it can be

degraded by reacting with photochemically-produced hydroxyl radicals, with an estimated
half-life of about two hours.[1][2]

Biotic Degradation
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Microbial degradation is a significant pathway for the dissipation of Carbophenothion in soil
and aquatic systems.[5] The primary metabolic reactions involve oxidation of the thioether
group to form the corresponding sulphoxide and sulphone, and oxidation of the P=S bond to
form the P=0O analogue (oxon).[6] These transformation products can also be toxic.[7]

o Aerobic Degradation: In the presence of oxygen, microorganisms in soil and water can
degrade Carbophenothion. Studies on aerobic soil metabolism are crucial for determining
its persistence in terrestrial environments.[3][9]

« Anaerobic Degradation: In environments lacking oxygen, such as flooded soils or sediments,
anaerobic microorganisms can also contribute to the degradation of Carbophenothion.[8]
[10]

Table 2: Environmental Half-Life of Carbophenothion

Compartment Condition Half-Life (t1/2) Reference

Photochemical )
Atmosphere ) ~2 hours (estimated) [11[2]
reaction

Soil Aerobic > 6 months [11]

Note: Half-life values can vary significantly depending on environmental conditions such as
temperature, pH, and microbial activity.

Mobility

The mobility of Carbophenothion in the environment determines its potential to move from the
point of application and contaminate other environmental compartments.

» Soil Mobility: Carbophenothion is expected to have low mobility in soil.[11] Its high Koc
value indicates strong adsorption to soil organic matter, which limits its potential to leach into
groundwater.[12]

e Transport in Air: Due to its low vapor pressure, long-range atmospheric transport of
Carbophenothion is not considered a major environmental fate process.[1]
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Table 3: Soil Sorption and Mobility of Carbophenothion

Parameter Value Interpretation Reference

Soil Adsorption

o 19,000 (estimated) Immobile [2]
Coefficient (Koc)

Bioaccumulation

Bioaccumulation is the process by which a chemical is taken up by an organism from the
surrounding environment and accumulates in its tissues to a concentration higher than in the

surrounding medium.

Carbophenothion's high lipophilicity (high Log Kow) suggests a potential for bioaccumulation
in aquatic organisms.[1] The Bioconcentration Factor (BCF) is a key parameter used to assess

this potential.

Table 4: Bioaccumulation Potential of Carbophenothion

Parameter Value Interpretation Reference
Bioconcentration ] High potential for

2500 (estimated) ) )
Factor (BCF) bioaccumulation

Experimental Protocols

Standardized experimental protocols are essential for generating reliable and comparable data
on the environmental fate of pesticides. The following sections outline the general
methodologies for key environmental fate studies, based on internationally recognized
guidelines such as those from the Organisation for Economic Co-operation and Development
(OECD).

Hydrolysis Study (based on OECD Guideline 111)

Objective: To determine the rate of abiotic hydrolysis of Carbophenothion in aqueous

solutions at different pH values.
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Methodology:

Prepare sterile agueous buffer solutions at pH 4, 7, and 9.

Add a known concentration of radiolabeled or non-radiolabeled Carbophenothion to each
buffer solution.

Incubate the solutions in the dark at a constant temperature (e.g., 25°C).

Collect samples at various time intervals.

Analyze the concentration of Carbophenothion and its hydrolysis products using
appropriate analytical techniques (e.g., HPLC, GC-MS).

Calculate the first-order rate constant and the half-life of hydrolysis at each pH.

Photolysis Study (based on OECD Guideline 316)

Objective: To determine the rate and pathway of direct photolysis of Carbophenothion in

water.

Methodology:

Prepare a sterile aqueous solution of Carbophenothion of known concentration.

Expose the solution to a light source that simulates natural sunlight (e.g., a xenon arc lamp).

Maintain a control sample in the dark.

Monitor the temperature of the solutions.

Collect samples from both the irradiated and control solutions at various time intervals.

Analyze the concentration of Carbophenothion and its phototransformation products.

Calculate the photolysis rate constant and half-life.
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Aerobic and Anaerobic Soil Metabolism Study (based on
OECD Guideline 307)

Objective: To determine the rate and pathway of microbial degradation of Carbophenothion in
soil under aerobic and anaerobic conditions.

Methodology:

Select and characterize representative soil types.
» Treat the soil samples with a known concentration of radiolabeled Carbophenothion.

o For the aerobic study, maintain the soil at an appropriate moisture content and incubate in
the dark at a constant temperature with a continuous supply of air.

» For the anaerobic study, after an initial aerobic phase, flood the soil with water and purge
with an inert gas (e.g., nitrogen) to establish and maintain anaerobic conditions.

e Collect soil samples at various time intervals.
o Extract and analyze the samples for Carbophenothion and its transformation products.
e Quantify the formation of volatile products (e.g., *CO2z) and non-extractable residues.

o Determine the degradation half-life (DTso) of Carbophenothion and the formation and
decline of major metabolites.

Soil Adsorption/Desorption Study (based on OECD
Guideline 106)

Objective: To determine the adsorption and desorption characteristics of Carbophenothion in
different soil types.

Methodology:
* Prepare a series of aqueous solutions of Carbophenothion at different concentrations.

e Add a known mass of soil to each solution.
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o Equilibrate the soil-solution mixtures by shaking for a defined period.

o Separate the soil and aqueous phases by centrifugation.

e Analyze the concentration of Carbophenothion in the aqueous phase.
o Calculate the amount of Carbophenothion adsorbed to the soil.

o Determine the Freundlich or Langmuir adsorption isotherm and calculate the soil adsorption
coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc).

e For desorption, replace a portion of the supernatant with a fresh solution without
Carbophenothion and re-equilibrate. Analyze the concentration in the aqueous phase to
determine the extent of desorption.

Bioconcentration Study in Fish (based on OECD
Guideline 305)

Objective: To determine the bioconcentration factor (BCF) of Carbophenothion in fish.
Methodology:

o Uptake Phase: Expose fish to a constant, low concentration of radiolabeled
Carbophenothion in a flow-through system.

o Collect water and fish samples at regular intervals.

e Analyze the concentration of Carbophenothion in both water and fish tissue until a steady-
state is reached.

o Depuration Phase: Transfer the fish to a clean, flowing water system without
Carbophenothion.

o Continue to collect and analyze fish samples to determine the rate of elimination.

e Calculate the BCF from the ratio of the concentration in fish at steady-state to the
concentration in water, or from the kinetic rate constants of uptake and depuration.[13]
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Visualizations

The following diagrams illustrate the key pathways and relationships in the environmental fate
of Carbophenothion.
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Primary degradation pathways of Carbophenothion.
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Conceptual model of Carbophenothion's environmental fate.
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Workflow for a soil adsorption/desorption study.
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Conclusion

Carbophenothion is a persistent organophosphate pesticide with a high potential for
bioaccumulation. Its primary routes of dissipation in the environment are through biotic and
abiotic degradation, leading to the formation of various oxidation products. Due to its strong
adsorption to soil organic matter, Carbophenothion exhibits low mobility and is unlikely to
leach into groundwater. The information and standardized protocols presented in this guide are
intended to support researchers and scientists in conducting and evaluating environmental risk
assessments for Carbophenothion and other similar pesticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Environmental Fate and Transport of Carbophenothion:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668428#environmental-fate-and-transport-of-
carbophenothion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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